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Compound of Interest

Compound Name: 4-(Morpholinosulfonyl)aniline

Cat. No.: B1193929

Abstract

This technical guide provides a comprehensive overview of the spectroscopic analysis of 4-
(Morpholinosulfonyl)aniline (CAS No: 21626-70-0), a key organic intermediate in the
synthesis of various sulfonamide compounds. The document details the expected
spectroscopic data from Nuclear Magnetic Resonance (*H NMR, 3C NMR), Fourier-Transform
Infrared (FT-IR) spectroscopy, Mass Spectrometry (MS), and UV-Visible (UV-Vis) spectroscopy.
Detailed experimental protocols for acquiring this data are provided, along with graphical
workflows to illustrate the analytical processes. This guide serves as a critical resource for the
characterization and quality control of 4-(Morpholinosulfonyl)aniline in research and
development settings.

Introduction and Molecular Properties

4-(Morpholinosulfonyl)aniline is an aromatic sulfonamide featuring a primary aniline amine
and a morpholine ring. Its molecular structure makes it a valuable building block in medicinal
chemistry and materials science[1]. The sulfonamide functional group is a well-established
pharmacophore, and aniline derivatives are crucial for a wide range of chemical syntheses[2].
Accurate spectroscopic characterization is paramount for confirming the identity, purity, and
structure of the molecule before its use in further applications.

Key Physical and Chemical Properties:

e Molecular Formula: C10H14aN203S[2]
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Molecular Weight: 242.30 g/mol [2]

CAS Number: 21626-70-0[2][3][4]

Appearance: White crystalline solid[1]

Melting Point: 214-217 °C[3][4]

Below is the chemical structure of 4-(Morpholinosulfonyl)aniline.
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4-(Morpholinosulfonyl)aniline
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Sample of
4-(Morpholinosulfonyl)aniline
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Speftroscopic Techniques

Mass Spec
(HRMS)

Data Processing
& Analysis

Spectral Interpretation

Structure Confirmation
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Corresponding Spectroscopic Signals

Key Functional Groups

1H: 6 2.8-3.7 (CHz2)
Morpholine Ring 13C: 6 46 & 66 (CH2)
_\ (-CaHaNO-) FTIR: ~1100 cm~1 (C-O-C)
4-(Morpholinosulfonyl)aniline ___L___[ Sulfonamide FTIR: 1350 & 1170 cm~1 (S=0)
Structure (-SO2-N<) MS: C-S/ S-N cleavage
| Aniline Moiety 1H: 6 6.7-7.6 (Ar-H), ~6.0 (NH2)
(-CeHa-NH2) FTIR: 3450-3300 cm-1 (N-H)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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